Cas no 66016-16-8 (3-ethylcyclobutane-1-carboxylic acid)

3-ethylcyclobutane-1-carboxylic acid structure
66016-16-8 structure
Product Name:3-ethylcyclobutane-1-carboxylic acid
CAS No:66016-16-8
MF:C7H12O2
MW:128.168982505798
MDL:MFCD01734206
CID:1696207
PubChem ID:47796
Update Time:2025-04-21

3-ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-ethylcyclobutanecarboxylic acid
    • 3-ethylcyclobutane-1-carboxylic acid
    • 3-Ethyl-cyclobutanecarboxylic acid
    • trans-3-Ethyl-cyclobutanecarboxylic acid
    • DTXSID20216222
    • SCHEMBL12425834
    • KHJZSHCMTBYQFG-UHFFFAOYSA-N
    • AS-30260
    • AKOS006275953
    • SCHEMBL3147401
    • AKOS006387244
    • SCHEMBL15014549
    • 66016-16-8
    • 3-Ethylcyclobutanecarboxylicacid
    • AKOS006387245
    • MFCD01734206
    • EN300-114328
    • 3-ethylcyclobutanecarboxlic acid
    • 3-Ethyl cyclobutanecarboxylic acid
    • F2167-8038
    • CS-0223200
    • DB-073694
    • CYCLOBUTANECARBOXYLIC ACID, 3-ETHYL-
    • SY241662
    • cis-3-Ethyl-cyclobutanecarboxylic acid
    • MDL： MFCD01734206
    • Inchi： 1S/C7H12O2/c1-2-5-3-6(4-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
    • InChI Key： KHJZSHCMTBYQFG-UHFFFAOYSA-N
    • SMILES： OC(C1CC(CC)C1)=O

Computed Properties

  • Exact Mass: 128.08376
  • Monoisotopic Mass: 128.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.061
  • Boiling Point: 211.1°C at 760 mmHg
  • Flash Point: 97.7°C
  • Refractive Index: 1.472
  • PSA: 37.3
  • Vapor Pressure: 0.1±0.9 mmHg at 25°C

3-ethylcyclobutane-1-carboxylic acid Security Information

3-ethylcyclobutane-1-carboxylic acid Pricemore >>

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